Cas no 132899-06-0 (1H-Naphtho[2,3-c]pyran-5,10-dione,9-hydroxy-7-methoxy-3-methyl-)

• Product name: 1H-Naphtho[2,3-c]pyran-5,10-dione,9-hydroxy-7-methoxy-3-methyl-
• CAS No: 132899-06-0
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 154523
• PubChem ID: 125573

1H-Naphtho[2,3-c]pyran-5,10-dione,9-hydroxy-7-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[2,3-c]pyran-5,10-dione,9-hydroxy-7-methoxy-3-methyl-
• 5-deoxyanhydrofusarubin
• 9-hydroxy-7-methoxy-3-methyl-1H-benzo[g]isochromene-5,10-dione
• 1H-Naphtho(2,3-c)pyran-5,10-dione, 9-hydroxy-7-methoxy-3-methyl-
• 9-Hydroxy-7-methoxy-3-methyl-1H-naphtho(2,3-c)pyran-5,10-dione
• CHEMBL3924476
• 132899-06-0
• DTXSID60157842

• Inchi： InChI=1S/C15H12O5/c1-7-3-9-11(6-20-7)15(18)13-10(14(9)17)4-8(19-2)5-12(13)16/h3-5,16H,6H2,1-2H3
• InChI Key： GETQTNBHCOEYQQ-UHFFFAOYSA-N
• SMILES： COC1C=C(O)C2C(C3COC(C)=CC=3C(=O)C=2C=1)=O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.44
• Boiling Point: 555.5°Cat760mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.647
• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isochromanequinones Benzoisochromanequinones